2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde

• Molecular Formula: C18H17FN4O
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 2-(3-fluorophenyl)-4-piperidin-1-ylpyrazolo[1,5-a]pyrazine-3-carbaldehyde
• InChI: InChI=1S/C18H17FN4O/c19-14-6-4-5-13(11-14)16-15(12-24)17-18(20-7-10-23(17)21-16)22-8-2-1-3-9-22/h4-7,10-12H,1-3,8-9H2
• InChI Key: FPFUSIJFHFMFIC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=CN3C2=C(C(=N3)C4=CC(=CC=C4)F)C=O

Description

2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde (CAS: 1713714-03-4) is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core substituted with a 3-fluorophenyl group at position 2, a piperidin-1-yl group at position 4, and a carbaldehyde moiety at position 3 . This compound is of interest in medicinal chemistry due to its structural similarity to PI3Kδ inhibitors and other bioactive pyrazolo-pyrazine derivatives . The fluorine atom enhances electronegativity and metabolic stability, while the piperidine group may improve solubility and receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde typically involves multi-step organic reactions One common synthetic route includes the cyclization of appropriate precursors under controlled conditions

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving the use of automated reactors and stringent quality control measures. The choice of solvents, catalysts, and reaction conditions would be tailored to ensure efficient production while minimizing costs and environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid.

Reduction: The aldehyde group can be reduced to a primary alcohol.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like halogens (Cl₂, Br₂) or nitrating agents (HNO₃/H₂SO₄).

Major Products

Oxidation: 2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carboxylic acid.

Reduction: 2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-methanol.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

Antimicrobial Activity

Research indicates that pyrazole derivatives exhibit significant antimicrobial properties. For instance, compounds with structural similarities to 2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde have shown effectiveness against various bacterial strains and fungi. A notable study demonstrated that certain derivatives inhibited the growth of pathogenic fungi such as Cytospora sp. and Fusarium solani .

Anti-inflammatory Effects

The anti-inflammatory potential of this compound has been explored in several studies. Pyrazole derivatives are known to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and nitric oxide in vitro. For example, compounds similar to this one have been reported to exhibit potent anti-inflammatory activities by reducing edema in animal models .

Anticancer Properties

Preliminary investigations suggest that 2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde may possess anticancer properties. Pyrazole derivatives have been synthesized and tested for their ability to induce apoptosis in cancer cell lines. Some studies indicate that these compounds can inhibit tumor growth through various mechanisms, including the modulation of cell cycle progression and induction of oxidative stress .

Antioxidant Activity

The antioxidant properties of pyrazole derivatives are also noteworthy. Research has shown that these compounds can scavenge free radicals effectively, which is crucial for protecting cells from oxidative damage. Assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl) are commonly used to evaluate their antioxidant capacity .

Case Studies

Study Reference	Objective	Findings
Abd El-Salam et al., 2018	Evaluate anti-inflammatory activity	Compounds exhibited significant inhibition of pro-inflammatory cytokines with lower ulcerogenic activity than standard drugs like Diclofenac.
Zaki et al., 2018	Investigate antimicrobial properties	Derivatives showed efficacy against multiple bacterial strains, indicating potential for development into antimicrobial agents.
National Research Centre Study	Assess antioxidant effects	Compounds demonstrated strong free radical scavenging abilities in various assays, highlighting their potential as protective agents against oxidative stress.

Mechanism of Action

The mechanism of action of 2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde involves its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations at Position 4

The substituent at position 4 significantly influences biological activity and physicochemical properties. Key comparisons include:

Piperidin-1-yl vs. Sulfanyl Groups

• 4-[(3-Fluorobenzyl)sulfanyl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine (): The sulfanyl group (S-linker) increases lipophilicity and may facilitate disulfide bond formation in target proteins.
• 2-(3-Chloro-4-ethoxyphenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine () : The thioether group here combines with chloro and ethoxy substituents, which may improve metabolic stability but reduce electronic effects compared to piperidine .

Piperidin-1-yl vs. Piperidin-3-amine

• 1-[2-(3-Fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidin-3-amine () : The primary amine at position 3 of the piperidine ring offers hydrogen-bonding capability, which could enhance target affinity but may reduce membrane permeability compared to the tertiary amine in the target compound .

Substituent Variations at Position 2

The 3-fluorophenyl group at position 2 is compared to other aryl substituents:

• 2-(3-Chloro-4-ethoxyphenyl) Derivatives () : Chloro and ethoxy groups enhance lipophilicity and steric bulk, which may improve receptor selectivity but reduce solubility .

Functional Group at Position 3 (Carbaldehyde)

The carbaldehyde group at position 3 is a reactive site for further derivatization (e.g., reductive amination). Analogous compounds with carbonyl groups, such as pyrazolo[1,5-a]pyrimidin-4-ones (), show antiproliferative activity, suggesting the aldehyde in the target compound may serve as a precursor for bioactive derivatives .

Data Tables

Table 1: Structural Comparison of Pyrazolo[1,5-a]pyrazine Derivatives

Compound Name	Position 2 Substituent	Position 4 Substituent	Position 3 Functional Group	Key Properties/Activities	References
2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde	3-Fluorophenyl	Piperidin-1-yl	Carbaldehyde	PI3Kδ inhibition (hypothesized)
4-[(3-Fluorobenzyl)sulfanyl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine	4-Methoxyphenyl	(3-Fluorobenzyl)sulfanyl	None	High lipophilicity
2-(3-Chloro-4-ethoxyphenyl)-4-[(3-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine	3-Chloro-4-ethoxyphenyl	(3-Fluorobenzyl)thio	None	Improved metabolic stability
1-[2-(3-Fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperidin-3-amine	3-Fluorophenyl	Piperidin-3-amine	None	Hydrogen-bonding capability

Biological Activity

2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity associated with this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic implications.

Chemical Structure and Properties

The chemical structure of 2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde can be represented as follows:

Property	Details
CAS Number	1710471-89-8
Molecular Formula	C18H19FN4O
Molecular Weight	320.36 g/mol
Chemical Structure	Chemical Structure

Anticancer Properties

Research indicates that pyrazolo[1,5-a]pyrazines, including the compound , exhibit significant anticancer properties. A study highlighted the ability of related compounds to inhibit various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. For instance, derivatives of pyrazolo[1,5-a]pyrazine have shown promising results against human tumor cell lines such as HeLa and HCT116 with IC50 values in the micromolar range .

Enzyme Inhibition

The compound has also been studied for its potential as an enzyme inhibitor. Specifically, it has been evaluated for its activity against monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters. Inhibitory studies have shown that similar compounds can selectively inhibit MAO-B with high potency, which could be beneficial in treating neurodegenerative diseases like Alzheimer's .

The mechanisms by which 2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde exerts its biological effects are still under investigation. However, it is hypothesized that the presence of the fluorophenyl and piperidine moieties contribute to its binding affinity to target proteins, influencing pathways involved in cell proliferation and survival.

Study 1: Anticancer Activity

A recent study focused on a series of pyrazolo[1,5-a]pyrazine derivatives demonstrated their cytotoxic effects on various cancer cell lines. The compound exhibited significant antiproliferative activity against A375 melanoma cells with an IC50 value of 0.45 µM .

Study 2: Neuroprotective Effects

In another study evaluating neuroprotective effects, compounds similar to 2-(3-Fluorophenyl)-4-(piperidin-1-yl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde were shown to reverse MAO-B induced neurotoxicity in vitro. These findings suggest a potential therapeutic role in managing neurodegenerative disorders .